Cas no 428479-38-3 (Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy-)

• Product Name: Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy-
• CAS No: 428479-38-3
• MF: C₁₅H₁₁Cl₃O₃
• MW: 345.605041742325
• CID: 4714172
• Update Time: 2025-10-31

Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy-
• 3-Chloro-4-((2,4-dichlorobenzyl)oxy)-5-methoxybenzaldehyde
• 3-chloro-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde
• STK188429
• 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxybenzaldehyde
• 3-chloro-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde, AldrichCPR
• Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy-

• Inchi： 1S/C15H11Cl3O3/c1-20-14-5-9(7-19)4-13(18)15(14)21-8-10-2-3-11(16)6-12(10)17/h2-7H,8H2,1H3
• InChI Key： XSKKWGJFWPYJMB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OCC1C=CC(=CC=1Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Topological Polar Surface Area: 35.5

Additional information on Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy-

Comprehensive Overview of Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- (CAS No. 428479-38-3)

Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- (CAS No. 428479-38-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chlorinated benzaldehyde structure, is often explored for its potential applications in drug synthesis and pesticide formulation. Researchers and industry professionals are increasingly interested in its molecular properties and reactivity patterns, making it a subject of ongoing scientific inquiry.

The chemical structure of Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- features a benzaldehyde core substituted with chloro and methoxy groups, as well as a (2,4-dichlorophenyl)methoxy moiety. This arrangement imparts distinct electronic and steric effects, which are critical for its interactions in catalytic processes and biological systems. Recent studies have highlighted its potential as a building block for more complex molecules, particularly in the development of antimicrobial agents and herbicides.

In the context of green chemistry, Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- has been examined for its compatibility with sustainable synthesis methods. With growing consumer demand for eco-friendly products, researchers are investigating ways to minimize the environmental impact of its production. This aligns with broader trends in the chemical industry, where biodegradable intermediates and low-toxicity compounds are prioritized.

Another area of interest is the compound's potential role in advanced material science. Its aromatic framework and functional groups make it a candidate for use in polymeric materials and coating applications. For instance, its incorporation into photoresist materials could enhance performance in microelectronics manufacturing, a topic frequently searched by professionals in the semiconductor industry.

From a regulatory perspective, Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- is not classified as a hazardous substance under major global frameworks, which simplifies its handling and transportation. However, users are advised to consult material safety data sheets (MSDS) for specific guidelines. This is particularly relevant given the increasing emphasis on workplace safety and compliance standards in chemical industries.

The compound's synthetic versatility also makes it a valuable tool in medicinal chemistry. For example, its derivatives have been explored for their bioactivity in targeting specific enzyme pathways. This has led to inquiries about its potential in drug discovery, especially in the context of rare diseases and personalized medicine—topics that are highly searched in academic and pharmaceutical circles.

In summary, Benzaldehyde, 3-chloro-4-[(2,4-dichlorophenyl)methoxy]-5-methoxy- (CAS No. 428479-38-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional adaptability continue to drive research and innovation, positioning it as a compound of enduring relevance in modern chemistry.